Cas no 669740-15-2 (2-(2-Chloro-6-fluorophenyl)acetohydrazide)

• Product Name: 2-(2-Chloro-6-fluorophenyl)acetohydrazide
• CAS No: 669740-15-2
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• MDL: MFCD03423204
• CID: 873475
• PubChem ID: 3754853
• Update Time: 2025-10-24

2-(2-Chloro-6-fluorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluorophenyl)acetohydrazide
• AC1MWTJD
• ALBB-002697
• BBL017333
• CTK5C5482
• MolPort-000-887-306
• SBB030395
• STK443702
• SureCN4299881
• MFCD03423204
• 669740-15-2
• SB86288
• DTXSID60395969
• CS-0317352
• 3H-PYRAZOL-3-ONE,1,2-DIHYDRO-
• SCHEMBL4299881
• AKOS000305585
• VS-06065

• MDL： MFCD03423204
• Inchi： 1S/C8H8ClFN2O/c9-6-2-1-3-7(10)5(6)4-8(13)12-11/h1-3H,4,11H2,(H,12,13)
• InChI Key： JFQBTQNVMZJVLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NN)=O)F

Computed Properties

• Exact Mass: 202.03104
• Monoisotopic Mass: 202.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Chloro-6-fluorophenyl)acetohydrazide

Recent Advances in the Study of 2-(2-Chloro-6-fluorophenyl)acetohydrazide (CAS: 669740-15-2) in Chemical Biology and Pharmaceutical Research

2-(2-Chloro-6-fluorophenyl)acetohydrazide (CAS: 669740-15-2) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 2-(2-Chloro-6-fluorophenyl)acetohydrazide. The study demonstrated that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The mechanism of action was attributed to the inhibition of bacterial cell wall synthesis, as confirmed through molecular docking studies and enzymatic assays.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where 2-(2-Chloro-6-fluorophenyl)acetohydrazide was utilized as a scaffold for the development of novel kinase inhibitors. The study highlighted its role in the selective inhibition of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The lead compound derived from this scaffold showed promising antiproliferative activity against several cancer cell lines, with IC50 values in the low micromolar range.

The synthetic pathways for 2-(2-Chloro-6-fluorophenyl)acetohydrazide have also been optimized in recent years. A 2023 study in Organic Process Research & Development described a scalable and cost-effective method for its production, achieving a yield of over 85% with high purity. This advancement is expected to facilitate further research and development efforts involving this compound.

In addition to its antimicrobial and anticancer potential, 2-(2-Chloro-6-fluorophenyl)acetohydrazide has been explored for its neuroprotective properties. A 2024 study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited significant activity in protecting neuronal cells from oxidative stress, a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study suggested that these derivatives could serve as promising leads for the development of neuroprotective agents.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 2-(2-Chloro-6-fluorophenyl)acetohydrazide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further investigation in drug discovery and development.

In conclusion, recent research on 2-(2-Chloro-6-fluorophenyl)acetohydrazide (CAS: 669740-15-2) has highlighted its potential as a key intermediate in the synthesis of bioactive molecules with diverse therapeutic applications. Continued exploration of its derivatives and optimization of their pharmacological properties could lead to the development of novel treatments for infectious diseases, cancer, and neurodegenerative disorders.